Cas no 61921-01-5 (Phosphonic acid, [(methylamino)phenylmethyl]-, monobutyl ester)

• Product name: Phosphonic acid, [(methylamino)phenylmethyl]-, monobutyl ester
• CAS No: 61921-01-5
• MF: C₁₂H₁₉NO₃P
• MW: 256.257924318314
• CID: 463085
• PubChem ID: 71391163

Phosphonic acid, [(methylamino)phenylmethyl]-, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(methylamino)phenylmethyl]-, monobutyl ester
• butoxy-[methylamino(phenyl)methyl]phosphinate
• DTXSID30813044
• 61921-01-5
• Butyl [(methylamino)(phenyl)methyl]phosphonate

• Inchi： InChI=1S/C12H20NO3P/c1-3-4-10-16-17(14,15)12(13-2)11-8-6-5-7-9-11/h5-9,12-13H,3-4,10H2,1-2H3,(H,14,15)/p-1
• InChI Key： MRCNPYPXLRTXOG-UHFFFAOYSA-M
• SMILES： CCCCOP(=O)(C(C1=CC=CC=C1)NC)[O-]

Computed Properties

• Exact Mass: 256.11037
• Monoisotopic Mass: 256.11025547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 61.39
• LogP: 3.73580